Cas no 1340067-67-5 (4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine)

• Product Name: 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine
• CAS No: 1340067-67-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 4589613
• PubChem ID: 63961177
• Update Time: 2025-11-02

4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-(1-methyl-1H-pyrazol-5-yl)phenyl]methanamine
• 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine

• Inchi： 1S/C11H13N3/c1-14-11(6-7-13-14)10-4-2-9(8-12)3-5-10/h2-7H,8,12H2,1H3
• InChI Key： DAJPQXIHISNGPV-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C2N(C)N=CC=2)C=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 346.6±30.0 °C at 760 mmHg
• Flash Point: 163.4±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine

4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine (CAS 1340067-67-5): A Comprehensive Overview

4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine (CAS 1340067-67-5) is an important organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical research and material science. This pyrazole derivative features a unique molecular structure combining a phenylmethanamine moiety with a 1-methyl-1H-pyrazol-5-yl group, making it particularly interesting for drug discovery and development.

The compound's molecular formula is C₁₁H₁₃N₃, with a molecular weight of 187.24 g/mol. Its structural characteristics include both aromatic and amine functional groups, which contribute to its potential as a building block in medicinal chemistry. Researchers are particularly interested in 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine synthesis methods, as efficient production routes are crucial for its application in various fields.

In pharmaceutical applications, this compound serves as a valuable intermediate for the development of novel therapeutic agents. The presence of both the pyrazole ring and phenylmethanamine group allows for diverse biological interactions, making it a promising candidate for targeting various receptors. Recent studies have explored its potential in neurological research, particularly in relation to neurotransmitter modulation.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. It typically appears as a white to off-white crystalline powder with good stability under standard conditions. Its solubility profile makes it suitable for various formulation approaches, a key consideration in drug development processes.

From a synthetic chemistry perspective, CAS 1340067-67-5 represents an interesting challenge for organic chemists. The construction of its molecular framework requires careful consideration of protecting group strategies and regioselective reactions. Current research focuses on developing more efficient and sustainable synthetic routes, aligning with the growing demand for green chemistry approaches in pharmaceutical manufacturing.

Market analysis shows increasing demand for 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine from both academic and industrial research institutions. The compound's versatility as a building block has made it particularly valuable in fragment-based drug discovery programs. Suppliers specializing in pharmaceutical intermediates have reported steady growth in orders for this specific chemical entity.

Quality control standards for this compound have become more stringent as its applications expand. Analytical methods including HPLC, NMR, and mass spectrometry are routinely employed to ensure high purity levels, typically ≥98% for research-grade material. These quality parameters are especially important when the compound is used in biological screening assays.

Storage and handling recommendations for 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine follow standard laboratory protocols for amine-containing compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper storage conditions are crucial for preserving the compound's integrity in long-term research projects.

The scientific literature contains numerous references to derivatives and analogs of CAS 1340067-67-5, highlighting its importance as a structural motif in medicinal chemistry. Researchers continue to explore modifications to its core structure to optimize pharmacological properties, demonstrating the compound's ongoing relevance in drug discovery efforts.

Recent patent filings indicate growing commercial interest in applications of 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine and its derivatives. Several pharmaceutical companies have included related structures in their intellectual property portfolios, particularly for neurological and metabolic disorder targets. This trend suggests the compound will remain important in drug development pipelines.

From a regulatory perspective, CAS 1340067-67-5 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should always consult current regulations when planning studies involving this compound, as chemical regulations may vary by jurisdiction and are subject to change.

The compound's role in structure-activity relationship (SAR) studies has been particularly valuable. Medicinal chemists utilize its scaffold to explore how structural modifications affect biological activity, providing crucial insights for lead optimization in drug discovery programs.

Future research directions for 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine include exploring its potential in new therapeutic areas and developing more efficient synthetic methodologies. The compound's versatility ensures it will remain an important tool for chemical biology and medicinal chemistry research in the coming years.

In conclusion, 4-(1-methyl-1H-pyrazol-5-yl)phenylmethanamine (CAS 1340067-67-5) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an important building block for drug discovery, while ongoing research continues to uncover new potential applications for this versatile compound.